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Introduction to Alkanes: The Case of Undecane
Alkanes represent the simplest class of organic compounds, consisting entirely of carbon and hydrogen atoms linked by single bonds.[1] As saturated

hydrocarbons, their general formula is CnH2n+2. This guide focuses on undecane (also known as n-undecane or hendecane), the straight-chain

alkane with eleven carbon atoms and the chemical formula C11H24.[2][3][4] While seemingly simple, undecane serves as a crucial model compound

for understanding the physicochemical properties of medium-chain alkanes and has a surprising breadth of applications, from industrial processes to

the intricate chemical language of insects.[3][4] This document provides a comprehensive technical overview of undecane, covering its properties,

synthesis, reactivity, applications, and safety protocols, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Structural Properties
Undecane is a colorless liquid at room temperature with a faint, gasoline-like odor.[2][4][5] Its properties are dictated by its molecular structure: an

unbranched chain of eleven sp³ hybridized carbon atoms forming a flexible zigzag conformation with approximate bond angles of 109.5°.[4] The

nonpolar nature of its C-C and C-H bonds results in weak intermolecular van der Waals forces, defining its physical state and solubility characteristics

[4]

Table 1: Key Physicochemical Properties of n-Undecane
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Property Value Source(s)

Molecular Formula C11H24 [2][3][4]

Molar Mass 156.31 g/mol [2][5]

Appearance Colorless liquid [2][5]

Odor Faint, gasoline-like [2][3][4]

Density 0.740 g/cm³ (at 20°C) [2][3][4]

Melting Point -26 °C (-15 °F) [2][3][4][6]

Boiling Point 196 °C (385 °F) [2][3][4][6]

Flash Point 60 °C (140 °F) [7]

Vapor Pressure 55 Pa (0.41 mmHg) at 25°C [2][4]

Water Solubility Insoluble (approx. 0.014 mg/L at 25°C) [5]

Solubility in Organics
Miscible with ethanol, ether, and other organic

solvents
[3][5]

Refractive Index (nD) 1.417 (at 20°C) [2][4]

Autoignition Temp. 220 °C [7]

graph Undecane_Structure {

layout=neato;

node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", fontname="Helvetica", fontsize=12

edge [color="#202124"];

// Define nodes for the carbon backbone

C1 [pos="0,0!", label="C"];

C2 [pos="1,0.5!", label="C"];

C3 [pos="2,0!", label="C"];

C4 [pos="3,0.5!", label="C"];

C5 [pos="4,0!", label="C"];

C6 [pos="5,0.5!", label="C"];

C7 [pos="6,0!", label="C"];

C8 [pos="7,0.5!", label="C"];

C9 [pos="8,0!", label="C"];

C10 [pos="9,0.5!", label="C"];

C11 [pos="10,0!", label="C"];

// Connect the carbon atoms

C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C7 -- C8 -- C9 -- C10 -- C11;

// Add label

lab [label="n-Undecane (C₁₁H₂₄)", pos="5,-1!", shape=plaintext, fontcolor="#202124", fontsize=14];

}

Caption: Skeletal structure of n-undecane.

Production and Synthesis
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Industrial Production
The primary commercial source of undecane is petroleum.[8][9] During the refining process, crude oil is subjected to fractional distillation. Undecane
is isolated from kerosene and gas oil fractions, which are rich in C9-C17 hydrocarbons.[9] Further purification is achieved through selective adsorption

using molecular sieves, which separate the linear n-alkanes from branched and cyclic isomers.[9]

Synthetic Routes
While fractional distillation is the main industrial method, undecane can also be produced synthetically, which is often the case for laboratory-grade

reagents.

Catalytic Hydrogenation: A common laboratory and industrial synthesis involves the catalytic hydrogenation of an unsaturated C11 hydrocarbon,

such as 1-undecene. The reaction adds hydrogen across the double bond to yield the saturated alkane.[8][10]

Reaction: C11H22 (1-Undecene) + H2 → C11H24 (Undecane)

Fischer-Tropsch Synthesis: This process converts a mixture of carbon monoxide and hydrogen (syngas) into liquid hydrocarbons, including

undecane.[5][9] It serves as a method to produce alkanes from non-petroleum sources like coal, natural gas, or biomass.

Chemical Reactivity and Key Reactions
As a saturated alkane, undecane is characterized by its low reactivity.[3][4] Its C-C and C-H sigma bonds are strong and nonpolar, making it resistan

to attack by most acids, bases, and oxidizing agents under normal conditions.[11] However, it will undergo several key reactions, primarily under high

energy conditions.

Combustion
Like all hydrocarbons, undecane undergoes combustion in the presence of oxygen, a highly exothermic reaction that is the basis for its use in fuels.

Complete Combustion: With sufficient oxygen, the products are carbon dioxide and water.[12]

Balanced Equation: 2 C11H24 + 34 O2 → 22 CO2 + 24 H2O[12]

Incomplete Combustion: In a limited supply of oxygen, combustion is incomplete, producing toxic carbon monoxide and soot (carbon) in addition to

CO2 and water.[10]

Reactants
Products

2 C₁₁H₂₄ (Undecane)

34 O₂ (Oxygen)

22 CO₂ (Carbon Dioxide)

24 H₂O (Water)

 ΔH < 0 
 (Exothermic)

 ΔH < 0 
 (Exothermic)

Click to download full resolution via product page

Caption: Complete combustion of undecane.

Halogenation
Undecane reacts with halogens (e.g., Cl2, Br2) via a free-radical substitution mechanism, typically initiated by UV light. This process is generally non

selective, leading to a mixture of halogenated isomers. For instance, the reaction with chlorine produces various chloroundecane isomers and

hydrogen chloride.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://wap.guidechem.com/encyclopedia/undecane-dic7933.html
https://www.smolecule.com/products/s561917
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.smolecule.com/products/s561917
https://www.smolecule.com/products/s561917
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://wap.guidechem.com/encyclopedia/undecane-dic7933.html
https://www.you-iggy.com/en/chemical-substances/undecane/
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.smolecule.com/products/s561917
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://grokipedia.com/page/Undecane
https://www.webqc.org/compound.php?compound=Undecane
https://cameochemicals.noaa.gov/chemical/4736
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.youtube.com/watch?v=UvrShcaxfjk
https://www.youtube.com/watch?v=UvrShcaxfjk
https://www.you-iggy.com/en/chemical-substances/undecane/
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body-img#introduction-to-alkanes-the-case-of-undecane
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.benchchem.com/product/b7769211/docs?utm_src=pdf-body#introduction-to-alkanes-the-case-of-undecane
https://www.you-iggy.com/en/chemical-substances/undecane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalytic Hydroisomerization
For applications in fuels, linear alkanes like n-undecane are often converted into their more highly branched isomers, which possess higher octane

ratings.[13] This is achieved through catalytic hydroisomerization, a process that uses a bifunctional catalyst (containing both metal and acid sites) to

rearrange the carbon skeleton.[13]

Spectroscopic Characterization Workflow
Identifying an unknown compound or verifying the purity of a sample relies on a combination of spectroscopic techniques.[14][15][16] For undecane,

the workflow involves Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy.

Undecane Sample

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
(¹H and ¹³C)

Correlate Data
  Molar Mass
  (m/z = 156)

 C-H Bonds
 (~2900 cm⁻¹)  Aliphatic Signals

 (δ = 0.8-1.3 ppm)

Structure Confirmed:
n-Undecane

Click to download full resolution via product page

Caption: Workflow for spectroscopic identification of undecane.

Mass Spectrometry (MS): The mass spectrum of undecane will show a molecular ion peak (M+) at an m/z (mass-to-charge ratio) corresponding to

its molecular weight, approximately 156.[5] The spectrum will also display a characteristic fragmentation pattern of C-C bond cleavages, resulting in

a series of peaks separated by 14 mass units (CH2).

Infrared (IR) Spectroscopy: The IR spectrum of an alkane is relatively simple. For undecane, it is characterized by strong C-H stretching vibrations

just below 3000 cm⁻¹ and C-H bending vibrations around 1465 cm⁻¹ and 1375 cm⁻¹. The absence of significant peaks in other regions (e.g., 1600-

1800 cm⁻¹ for C=O, or >3000 cm⁻¹ for O-H) confirms its identity as a saturated hydrocarbon.[15][16]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of n-undecane shows a triplet at approximately 0.88 ppm, corresponding to the six protons of the two

terminal methyl (CH3) groups. The bulk of the spectrum consists of a large, complex multiplet around 1.26 ppm, arising from the 18 protons of th

nine internal methylene (CH2) groups.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the chemically non-equivalent carbons in the chain, with chemical shifts in th

typical aliphatic region (approx. 14-32 ppm).

Applications in Research and Industry
Undecane's well-defined properties and commercial availability make it a versatile compound in various fields.

Fuels and Lubricants: It is a component of gasoline, diesel, and jet fuels.[5] Additionally, it is used as a lubricating agent and in lubricant additives.[5

Organic Synthesis: In the laboratory, it serves as a non-polar solvent and a distillation chaser—a high-boiling-point solvent added to a distillation to

ensure the complete transfer of a more volatile product.[3][5][8]
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Analytical Chemistry: Due to its stability and known boiling point, undecane is frequently used as an internal standard in gas chromatography (GC)

for the analysis of other hydrocarbons.[2][3][4]

Cosmetics and Personal Care: Undecane is used as an emollient and skin-conditioning agent in cosmetic formulations.[17][18] It provides a

lightweight, non-greasy feel and helps to soften and smooth the skin by forming a barrier that limits water loss.[18]

Pheromone Chemistry: Undecane plays a significant role in chemical ecology. It acts as a mild sex attractant for certain moths and cockroaches an

serves as a critical alarm pheromone for various ant species, triggering rapid movement and defensive behaviors when released.[2][3][19]

Safety, Handling, and Toxicology
While undecane has low acute toxicity, it presents specific hazards that require careful management in a laboratory or industrial setting.[8]

Table 2: GHS Hazard Information for Undecane
Pictograms GHS02: Flammable, GHS08: Health Hazard[2]

Signal Word Danger[2][20]

Hazard Statements

H226: Flammable liquid and vapor. H304: May be fatal if swallowed and enters

airways.[2][20][21] EUH066: Repeated exposure may cause skin dryness or

cracking.[20]

Precautionary Statements

P210: Keep away from heat, sparks, open flames.[21] P301+P310: IF

SWALLOWED: Immediately call a POISON CENTER/doctor.[2][20][21] P331:

Do NOT induce vomiting.[2][20][21] P405: Store locked up.[20]

Experimental Protocol: Safe Handling and Storage
Ventilation: Always handle undecane in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[5][20]

Ignition Sources: Undecane is a combustible liquid.[21] Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces.[11

Use grounded equipment to prevent static discharge.[11]

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile) and safety goggles or a face shield.[6]

Use a flame-retardant lab coat.[21]

For potential uncontrolled release, a positive-pressure, air-supplying respirator may be required.[21]

Spill Management:

In case of a small spill, absorb the liquid with a non-combustible material like sand or diatomaceous earth.[11][20]

Collect the absorbed material using non-sparking tools and place it in a sealed container for proper disposal.[11]

Prevent spills from entering drains or waterways.[5][20]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents (e.g.,

nitrates, peroxides).[11][21]

Store locked up and observe precautions for flammable liquids.[20][21]

First Aid:
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Ingestion: The primary danger is aspiration into the lungs, which can be fatal.[21] Do NOT induce vomiting.[20][21] Seek immediate medical

attention.

Inhalation: Move the affected person to fresh air.

Skin Contact: Remove contaminated clothing and rinse the skin with water. Repeated contact can cause defatting and dryness.[20][21]

Eye Contact: Rinse eyes with plenty of water.
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